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Compound of Interest

3-(2-Bromophenoxy)propane-1,2-
Compound Name:

diol
CAS No.: 63834-58-2
Cat. No.: B13973591

Get Quote

Technical Monograph: 3-(2-
Bromophenoxy)propane-1,2-diol

High-Purity Scaffold for O-Linked Propanolamine Pharmacophores and Heterocyclic Synthesis

Executive Summary & Chemical Profile

3-(2-Bromophenoxy)propane-1,2-diol (CAS: 17183-52-3) represents a "privileged structure"
in medicinal chemistry. It serves as a bifunctional linchpin, combining a reactive 1,2-diol tail—
essential for generating the

-blocker/ion-channel blocker pharmacophore—with an ortho-bromoaryl headgroup. This
specific halogen positioning provides a critical handle for transition-metal catalyzed cross-
couplings (Suzuki-Miyaura, Buchwald-Hartwig) or lithiation-mediated cyclizations,
distinguishing it from simple phenoxypropanediols like Guaifenesin.

Chemical Identity Table
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Property Specification
IUPAC Name 3-(2-Bromophenoxy)propane-1,2-diol
CAS Number 17183-52-3

Molecular Formula

Molecular Weight 247.09 g/mol

_ Viscous oil or low-melting solid (dependent on
Physical State )
purity/polymorph)

Soluble in MeOH, EtOH, DMSO, EtOAc;

Solubility . .
Sparingly soluble in water

1,2-Diol (Masked Epoxide), Aryl Bromide

Key Functionalit
Y Y (Cross-coupling handle)

Strategic Utility in Drug Discovery

This intermediate is not merely a passive linker; it is a divergent point for two major synthetic
workflows.

A. The Propanolamine Pathway (The "Tail" Reactivity)
The 1,2-diol moiety is the precursor to the aryloxypropanolamine scaffold, a structural motif

ubiquitous in

-adrenergic receptor antagonists (e.g., Propranolol) and sodium channel blockers (e.g.,
Mexiletine analogs).

e Mechanism: The diol is typically activated via tosylation or mesylation and cyclized to the
epoxide (glycidyl ether). This epoxide is then ring-opened by primary or secondary amines to
generate the active pharmaceutical ingredient (API).

B. The Ortho-Bromo Handle (The "Head" Reactivity)

The ortho-bromine atom allows for late-stage diversification that is impossible with non-
halogenated analogs.
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e Macrocyclization: It enables intramolecular

or Pd-catalyzed etherification to form benzodioxepins or benzofurans.

e Library Synthesis: It serves as a substrate for Suzuki couplings to attach biaryl systems,
critical for increasing lipophilicity and potency in kinase inhibitor discovery.

Visualization: Divergent Synthetic Utility
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Figure 1: Divergent synthetic pathways utilizing the diol and aryl-bromide functionalities.

Application Note: Optimized Synthesis Protocol

Objective: Synthesis of 3-(2-Bromophenoxy)propane-1,2-diol via the Glycidol Route.
Rationale: While the reaction of 2-bromophenol with 3-chloro-1,2-propanediol is traditional, the
Glycidol route is preferred for pharmaceutical applications due to higher atom economy,
absence of chloride waste, and milder conditions that minimize debromination byproducts.

Reagents & Equipment[2][3][4]

e Substrate: 2-Bromophenol (1.0 eq)

e Reagent: Glycidol (1.1 eq)

o Catalyst: Triethylamine (TEA) or Potassium Carbonate (

) (0.05-0.1€q)
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e Solvent: Ethanol (EtOH) or Toluene (for azeotropic drying if needed)
o Atmosphere: Nitrogen (

) inert atmosphere

Step-by-Step Protocol

o Preparation: Charge a dry 3-neck round-bottom flask with 2-Bromophenol (17.3 g, 100
mmol) and Ethanol (50 mL). Begin stirring under

flow.

o Catalyst Addition: Add Triethylamine (0.7 mL, 5 mmol). Heat the solution to 60°C.

o Expert Insight: Basic catalysis is required to generate the phenoxide nucleophile in situ.
TEA is milder than NaOH, reducing the risk of polymerization of glycidol.

o Controlled Addition: Add Glycidol (8.15 g, 110 mmol) dropwise over 30 minutes via an
addition funnel.

o Critical Control Point: The reaction is exothermic. Maintain internal temperature between
60—-65°C. Rapid addition can lead to glycidol oligomerization (poly-glycerols), which are
difficult to remove.

o Reaction Phase: Stir at reflux (approx. 78°C) for 4—6 hours. Monitor by TLC (50%
EtOAc/Hexanes) or HPLC. The limiting reagent (2-bromophenol) should be consumed
(<1%).

o Workup:
o Cool to room temperature.
o Concentrate the ethanol under reduced pressure (Rotavap).

o Dissolve the oily residue in Ethyl Acetate (100 mL) and wash with 1M NaOH (2 x 30 mL) to
remove unreacted phenol, followed by Brine (30 mL).
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o Note: The 2-bromo substituent increases the acidity of the phenol, making the NaOH wash
highly effective for purification.

 Purification: Dry the organic phase over

, filter, and concentrate. If high purity (>99%) is required for API synthesis, recrystallize from
Toluene/Hexanes or perform silica gel chromatography (Eluent: 2% MeOH in DCM).

Application Note: Conversion to the Epoxide
(Activation)

Context: The diol is often a stable storage form. For drug synthesis, it is frequently converted to
2-((2-bromophenoxy)methyl)oxirane.

Protocol: One-Pot Mesylation/Cyclization

» Dissolution: Dissolve 3-(2-Bromophenoxy)propane-1,2-diol (10 g, 40.5 mmol) in DCM (100
mL) with Pyridine (2.0 eq). Cool to 0°C.

o Activation: Add Methanesulfonyl chloride (MsCI, 1.1 eq) dropwise. Stir at 0°C for 2 hours.
This selectively mesylates the primary alcohol (steric control).

o Cyclization: Add agueous NaOH (20% wi/w, 2.5 eq) directly to the biphasic mixture and stir
vigorously at room temperature for 4 hours.

o Mechanism:[1][2][3][4] The secondary hydroxyl group acts as an internal nucleophile,
displacing the primary mesylate to close the epoxide ring (

intramolecular).

« |solation: Separate phases. Wash organic layer with water and brine. Concentrate to yield
the epoxide.

Workflow Diagram: Diol to Drug
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Figure 2: Activation workflow from Diol to Epoxide intermediate.

Quality Control & Validation

To ensure the intermediate meets pharmaceutical standards, the following attributes must be

validated.
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Test

Method

Acceptance
Criteria

Rationale

Assay

HPLC (C18,
ACN/Water gradient)

> 98.0%

High purity required to
prevent side-reactions
in downstream

coupling.

Identification

-NMR (DMSO-

)

Conforms to structure

Confirm absence of
glycidol polymers
(broad peaks at 3.5-
3.8 ppm).

Residual Phenol

HPLC / UV

<0.1%

Unreacted 2-
bromophenol is a
genotoxic impurity risk

in some contexts.

Water Content

Karl Fischer (KF)

< 0.5%

Diols are hygroscopic;
water interferes with

mesylation steps.

NMR Characterization Data (Simulated Reference)
e NMR (400 MHz, DMSO-

):

7.56 (dd, 1H, Ar-H), 7.32 (t, 1H, Ar-H), 7.05 (d, 1H, Ar-H), 6.88 (t, 1H, Ar-H), 4.98 (d, 1H, -
OH), 4.65 (t, 1H, -OH), 4.05 (dd, 1H, -O-

), 3.95 (dd, 1H, -O-
1), 3.80 (M, 1H, CH-OH), 3.45 (m, 2H,
-OH).

o Note: The aromatic signals will show the characteristic splitting of an ortho-substituted
benzene ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Using 3-(2-Bromophenoxy)propane-1,2-diol as a
pharmaceutical intermediate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13973591/docs#using-3-2-bromophenoxy-propane-
1-2-diol-as-a-pharmaceutical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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